Cas no 81182-04-9 (1-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxy-3,4-dihydroisoquinolinium chloride)

• Product name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxy-3,4-dihydroisoquinolinium chloride
• CAS No: 81182-04-9
• MF: C₂₁H₂₆ClNO₄
• MW: 391.8884
• CID: 1802033
• PubChem ID: 54694

1-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxy-3,4-dihydroisoquinolinium chloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxy-3,4-dihydroisoquinolinium chloride
• 1-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxy-3,4-dihydroisoquinolin-2-ium,chloride
• 81182-04-9
• Homodihydropapaverine HCl
• Homodihydropapaverine hydrochloride
• 3,4-Dihydro-6,7-dimethoxy-1-(3,4-dimethoxyphenethyl)isoquinoline hydrochloride
• Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(3,4-dimethoxyphenethyl)-, hydrochloride

• Inchi： InChI=1S/C21H25NO4.ClH/c1-23-18-8-6-14(11-19(18)24-2)5-7-17-16-13-21(26-4)20(25-3)12-15(16)9-10-22-17;/h6,8,11-13H,5,7,9-10H2,1-4H3;1H
• InChI Key： WUTCTQAGOQDBIW-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)CCC2=[NH+]CCC3=CC(=C(C=C32)OC)OC)OC.[Cl-]

Computed Properties

• Exact Mass: 391.1550360g/mol
• Monoisotopic Mass: 391.1550360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų